Cas no 1117-86-8 (1,2-Octanediol)

1,2-Octanediol Properties

Names and Identifiers

• Octane-1,2-diol
• 1,2-Dihydroxyoctane
• 1,2-Octanediol
• (+/-)-OCTANE-1,2-DIOL
• DTXCID7016646
• CAPRYLYL GLYCOL [INCI]
• UNII-00YIU5438U
• NCGC00254921-01
• 1,2-OCTANEDIOL
• 00YIU5438U
• EC 214-254-7
• racemic 1,2-octanediol
• NSC-71546
• DTXSID9036646
• SCHEMBL62856
• AKOS015837551
• CS-W018222
• LexGard O
• EINECS 214-254-7
• NCIOpen2_000498
• LMFA05000089
• DB14589
• J-640303
• JEECIDE CAP
• DB-027314
• F21409
• CAS-1117-86-8
• 1,2-Octylene glycol;Octane-1,2-diol
• CHEBI:34056
• Dermosoft Octiol
• CHEMBL3186864
• 1117-86-8
• AS-17606
• NS00010217
• caprylyl glycol
• 1,2Octylene glycol
• 1,2-Octanediol, 98%
• O0277
• NCGC00248257-01
• NSC71546
• SB45338
• Octane1,2diol
• O-0990
• 1,2Dihydroxyoctane
• octane-1,2-diol
• 1,2-Octylene glycol
• MFCD00010738
• ORISTAR CPG
• NSC 71546
• CAPRYL GLYCOL
• 1,2-Octanediol, Vetec(TM) reagent grade, 98%
• J-660007
• SY031445
• AI3-13058
• Q27115777
• 1,2-OCTANEDIOL [WHO-DD]
• Tox21_301019
• BCP32882
• +Expand

• MDL： MFCD00010738
• InChIKey： AEIJTFQOBWATKX-UHFFFAOYSA-N
• Inchi： 1S/C8H18O2/c1-2-3-4-5-6-8(10)7-9/h8-10H,2-7H2,1H3
• SMILES： CCCCCCC(CO)O
• BRN： 1719619

Computed Properties

• Exact Mass: 146.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 146.13068
• Heavy Atom Count: 10
• Complexity: 64.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.31000
• PSA: 40.46000
• Refractive Index: 1.4505 (estimate)
• Water Partition Coefficient: 3 g/L (20 ºC)
• Boiling Point: 131-132 °C/10 mmHg(lit.)
• Melting Point: 36-38 °C (lit.)
• Flash Point: Fahrenheit: 284 ° f
  Celsius: 140 ° c
  
• Solubility: 3 g/L (20°C)
• Color/Form: White solid.
• Solubility: 3 g/L (20°C)
• Density: 0.914

1,2-Octanediol Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P280-P305+P351+P338-P337+P313
• Storage Condition：Store at room temperature
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

1,2-Octanediol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether